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molecular formula C14H14FNO3 B2359273 Methyl 4-(4-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate CAS No. 299207-90-2

Methyl 4-(4-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

Cat. No. B2359273
CAS RN: 299207-90-2
M. Wt: 263.268
InChI Key: WBCGNXMFSRXUSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07592357B2

Procedure details

4-Fluorobenzaldehyde (0.997 mL, 9.30 mmol, 1.00 equiv), 2,2-dimethyl-1,3-dioxane-4,6-dione (1.34 g, 9.30 mmol, 1.00 equiv), methyl acetoacetate (1.00 mL, 9.30 mmol, 1.00 equiv), and ammonium acetate (0.752 g, 9.77 mmol, 1.05 equiv) were dissolved in acetic acid (10 mL) and heated to reflux for 3.5 hours. The reaction mixture was diluted with EtOAc and water, and neutralized with 2N NaOH. The phases were separated, and the organic phase was washed with satd. NaHCO3, then NaCl. The organic phase was dried over Na2SO4, filtered and concentrated to a yellow residue. Recrystallization (CH2Cl2/hexanes) provided 480 mg (20%) of the product as a pale yellow solid. MS (ES+) m/e 264 [M+H]+.
Name
4-Fluorobenzaldehyde
Quantity
0.997 mL
Type
reactant
Reaction Step One
Name
2,2-dimethyl-1,3-dioxane-4,6-dione
Quantity
1.34 g
Type
reactant
Reaction Step One
Name
methyl acetoacetate
Quantity
1 mL
Type
reactant
Reaction Step One
Name
ammonium acetate
Quantity
0.752 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
10 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
product
Yield
20%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[CH3:10][C:11]1(C)[O:16]C(=O)CC(=O)O1.[C:20]([O:26][CH3:27])(=[O:25])[CH2:21][C:22]([CH3:24])=O.C([O-])(=O)C.[NH4+:32].[OH-].[Na+]>C(O)(=O)C.CCOC(C)=O.O>[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]2[CH2:10][C:11](=[O:16])[NH:32][C:22]([CH3:24])=[C:21]2[C:20]([O:26][CH3:27])=[O:25])=[CH:4][CH:3]=1 |f:3.4,5.6|

Inputs

Step One
Name
4-Fluorobenzaldehyde
Quantity
0.997 mL
Type
reactant
Smiles
FC1=CC=C(C=O)C=C1
Name
2,2-dimethyl-1,3-dioxane-4,6-dione
Quantity
1.34 g
Type
reactant
Smiles
CC1(OC(CC(O1)=O)=O)C
Name
methyl acetoacetate
Quantity
1 mL
Type
reactant
Smiles
C(CC(=O)C)(=O)OC
Name
ammonium acetate
Quantity
0.752 g
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Name
acetic acid
Quantity
10 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3.5 hours
Duration
3.5 h
CUSTOM
Type
CUSTOM
Details
The phases were separated
WASH
Type
WASH
Details
the organic phase was washed with satd
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to a yellow residue
CUSTOM
Type
CUSTOM
Details
Recrystallization (CH2Cl2/hexanes)

Outcomes

Product
Name
product
Type
product
Smiles
FC1=CC=C(C=C1)C1C(=C(NC(C1)=O)C)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 480 mg
YIELD: PERCENTYIELD 20%
YIELD: CALCULATEDPERCENTYIELD 19.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.